Cas no 89789-07-1 (Benzhydry 2β-triazolmethyl-2α-methyl-6,6-dihydropernicillanate-1,1-dioxide)

• Product Name: Benzhydry 2β-triazolmethyl-2α-methyl-6,6-dihydropernicillanate-1,1-dioxide
• CAS No: 89789-07-1
• MF: C₂₃H₂₂N₄O₅S
• MW: 466.509583950043
• CID: 91005
• PubChem ID: 11751671
• Update Time: 2025-10-30

Benzhydry 2β-triazolmethyl-2α-methyl-6,6-dihydropernicillanate-1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• Benzhydry 2β-triazolmethyl-2α-methyl-6,6-dihydropernicillanate-1,1-dioxide
• Tazobactam Diphenylmethyl Ester
• Benzhydry 2beta-triazolmethyl-2alpha-methyl-6,6-dihydropernicillanate-1,1-dioxide
• 1H-1,2,3-Triazole, 4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid deriv. (ZCI)
• 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid, 3-methyl-7-oxo-3-(1H-1,2,3-triazol-1-ylmethyl)-, diphenylmethyl ester, 4,4-dioxide, [2S-(2α,3β,5α)]- (ZCI)
• 89789-07-1
• benzhydryl (2S,3S,5R)-3-methyl-4,4,7-trioxo-3-(triazol-1-ylmethyl)-4lambda6-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate
• G66131
• EX-A1375
• 1H-1,2,3-Triazole, 4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid deriv.
• Benzhydryl (2S,3S,5R)-3-((1H-1,2,3-triazol-1-yl)methyl)-3-methyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate 4,4-dioxide
• (2S,3S,5R)-Diphenylmethyl 4,4-dioxo-3-(1,2,3-triazol-1-ylmethyl)-2-penicillanate
• SCHEMBL1122108
• 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid, 3-methyl-7-oxo-3-(1H-1,2,3-triazol-1-ylmethyl)-, diphenylmethyl ester, 4,4-dioxide, (2S,3S,5R)-
• DTXSID001100413

• Inchi： 1S/C23H22N4O5S/c1-23(15-26-13-12-24-25-26)21(27-18(28)14-19(27)33(23,30)31)22(29)32-20(16-8-4-2-5-9-16)17-10-6-3-7-11-17/h2-13,19-21H,14-15H2,1H3/t19-,21+,23+/m1/s1
• InChI Key： PHGXFQIAGFMIHJ-NWSQWKLXSA-N
• SMILES： C([C@H]1[C@](C)(CN2N=NC=C2)S(=O)(=O)[C@@H]2CC(N12)=O)(=O)OC(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 466.13100
• Monoisotopic Mass: 466.13109099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 847
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 120Ų

Experimental Properties

• PSA: 119.84000
• LogP: 2.74370

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on Benzhydry 2β-triazolmethyl-2α-methyl-6,6-dihydropernicillanate-1,1-dioxide

Recent Advances in the Study of Benzhydry 2β-triazolmethyl-2α-methyl-6,6-dihydropernicillanate-1,1-dioxide (CAS: 89789-07-1)

In recent years, the compound Benzhydry 2β-triazolmethyl-2α-methyl-6,6-dihydropernicillanate-1,1-dioxide (CAS: 89789-07-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings related to this compound, highlighting its synthesis, mechanism of action, and potential clinical applications.

The synthesis of Benzhydry 2β-triazolmethyl-2α-methyl-6,6-dihydropernicillanate-1,1-dioxide involves a multi-step process that leverages advanced organic chemistry techniques. Recent studies have optimized the synthetic pathway to improve yield and purity, which is critical for its application in drug development. The compound's structural complexity, particularly the presence of the triazole and dioxide moieties, contributes to its biological activity and stability under physiological conditions.

Mechanistic studies have revealed that Benzhydry 2β-triazolmethyl-2α-methyl-6,6-dihydropernicillanate-1,1-dioxide exhibits potent inhibitory effects on specific enzymatic targets involved in inflammatory pathways. In vitro and in vivo experiments have demonstrated its efficacy in reducing pro-inflammatory cytokines, suggesting its potential as a novel anti-inflammatory agent. Additionally, preliminary data indicate that the compound may have applications in oncology, particularly in targeting resistant cancer cell lines.

Recent preclinical trials have further explored the pharmacokinetics and safety profile of Benzhydry 2β-triazolmethyl-2α-methyl-6,6-dihydropernicillanate-1,1-dioxide. The results indicate favorable bioavailability and a manageable toxicity profile, paving the way for future clinical trials. Researchers are particularly interested in its potential to address unmet medical needs in chronic inflammatory diseases and certain cancers.

In conclusion, Benzhydry 2β-triazolmethyl-2α-methyl-6,6-dihydropernicillanate-1,1-dioxide (CAS: 89789-07-1) represents a promising candidate for further pharmaceutical development. Its unique chemical structure and demonstrated biological activity make it a valuable subject of ongoing research. Future studies should focus on elucidating its precise molecular targets and optimizing its therapeutic index for clinical use.